N-{3-[2-(2-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride

• IUPAC Name: N-[3-(2-piperidin-2-ylethoxy)phenyl]acetamide;hydrochloride
• InChI: InChI=1S/C15H22N2O2.ClH/c1-12(18)17-14-6-4-7-15(11-14)19-10-8-13-5-2-3-9-16-13;/h4,6-7,11,13,16H,2-3,5,8-10H2,1H3,(H,17,18);1H
• InChI Key: XEHBRYRLYSCPNV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)OCCC2CCCCN2.Cl
• Molecular Formula: C15H23ClN2O2
• Molecular Weight: 298.81 g/mol

Description

“N-{3-[2-(2-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride”, also known as JNJ-26489112, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is a heterocyclic compound with a molecular weight of 298.81 g/mol.

Molecular Structure Analysis

The molecular formula of “N-{3-[2-(2-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride” is C15H23ClN2O2. The compound includes elements such as carbon, hydrogen, chlorine, nitrogen, and oxygen. Unfortunately, specific details about the linear structure formula or InChI Key are not available.

Physical And Chemical Properties Analysis

“N-{3-[2-(2-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride” is a solid compound. It has a molecular weight of 298.81 g/mol. More specific physical and chemical properties such as boiling point, solubility, and stability are not available in the current resources.

Scientific Research Applications

Piperidine Derivatives Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Pharmacological Applications Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. Piperidine and pyridine complexes comprehend two of the most common heterocyclic fragments present in FDA approved drugs.

N-{3-[2-(2-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride N-{3-[2-(2-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride has been studied extensively in medical research, particularly in the development of new anticonvulsant and analgesic drugs. Clinical trials have shown promising results in the treatment of neuropathic pain and epilepsy.

1. Synthesis of Biologically Active Compounds Piperidines are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

2. Anticancer Agents Piperidine derivatives have been utilized as anticancer agents. They are being studied for their potential to inhibit the growth of cancer cells and induce apoptosis.

3. Antiviral Agents Piperidine derivatives are also being explored for their antiviral properties. They have shown potential in inhibiting viral replication.

4. Antimalarial Agents Some piperidine derivatives have shown potential as antimalarial agents. They have been found to inhibit the growth of Plasmodium falciparum, the parasite responsible for malaria.

5. Antimicrobial and Antifungal Agents Piperidine derivatives have been used as antimicrobial and antifungal agents. They have shown activity against a variety of bacteria and fungi.

6. Anti-Inflammatory Agents Piperidine derivatives have been studied for their anti-inflammatory properties. They have shown potential in reducing inflammation in various disease models.

1. Antihypertensive Agents Piperidine derivatives have been used as antihypertensive agents. They have shown potential in reducing high blood pressure.

2. Analgesic Agents Piperidine derivatives, including “N-{3-[2-(2-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride”, have been studied extensively in medical research, particularly in the development of new analgesic drugs. They have shown promising results in the treatment of pain.

3. Anti-Alzheimer Agents Piperidine derivatives have been studied for their potential use in the treatment of Alzheimer’s disease. They have shown potential in inhibiting the progression of the disease.

4. Antipsychotic Agents Piperidine derivatives have been used as antipsychotic agents. They have shown potential in treating various psychiatric disorders.

5. Anticoagulant Agents Piperidine derivatives have been studied for their anticoagulant properties. They have shown potential in preventing blood clots.

6. Antioxidant Agents Piperidine derivatives, such as Piperine, have shown powerful antioxidant action because of their capability of hindering or suppressing free radicals.

Safety And Hazards

The compound should be handled with care. Some general safety measures include avoiding contact with skin and eyes, not breathing dust/fume/gas/mist/vapours/spray, and keeping away from heat/sparks/open flames/hot surfaces. It’s important to read the label before use and keep the product out of reach of children.